N-(3,5-dichloro-2-methoxyphenyl)-4-methoxy-3-piperazin-1-ylbenzenesulfonamide;hydrochloride
N-(3,5-dichloro-2-methoxyphenyl)-4-methoxy-3-piperazin-1-ylbenzenesulfonamide;hydrochloride
SB-399885 is an antagonist of the serotonin (5-HT) receptor subtype 5-HT6 (Ki = 0.72 nM). It is greater than 200-fold selective for 5-HT6 receptors over a panel of receptors, ion channels, and enzymes at 10 µM. SB-399885 inhibits 5-HT-induced cAMP accumulation in HeLa cells expressing recombinant human 5-HT6 receptors (pA2 = 7.85). In vivo, SB-399885 increases the seizure threshold in a rat model of seizures induced by maximal electroshock (MES). It reduces escape latency in the Morris water maze in aged rats and reverses scopolamine-induced impairments in the novel object recognition task in adult rats when administered at a dose of 10 mg/kg. SB-399885 (10 mg/kg) decreases immobility time in the forced swim and tail suspension tests in mice. It also increases drinking in the Vogel punished drinking task, indicating anxiolytic-like activity, in rats.
SB-399885 hydrochloride is a 5-HT6 receptor antagonist.
SB-399885 hydrochloride is a 5-HT6 receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
402713-81-9
VCID:
VC0006689
InChI:
InChI=1S/C18H21Cl2N3O4S.ClH/c1-26-17-4-3-13(11-16(17)23-7-5-21-6-8-23)28(24,25)22-15-10-12(19)9-14(20)18(15)27-2;/h3-4,9-11,21-22H,5-8H2,1-2H3;1H
SMILES:
COC1=C(C=C(C=C1)S(=O)(=O)NC2=C(C(=CC(=C2)Cl)Cl)OC)N3CCNCC3.Cl
Molecular Formula:
C18H22Cl3N3O4S
Molecular Weight:
482.8 g/mol
N-(3,5-dichloro-2-methoxyphenyl)-4-methoxy-3-piperazin-1-ylbenzenesulfonamide;hydrochloride
CAS No.: 402713-81-9
Cat. No.: VC0006689
Molecular Formula: C18H22Cl3N3O4S
Molecular Weight: 482.8 g/mol
* For research use only. Not for human or veterinary use.
| Description | SB-399885 is an antagonist of the serotonin (5-HT) receptor subtype 5-HT6 (Ki = 0.72 nM). It is greater than 200-fold selective for 5-HT6 receptors over a panel of receptors, ion channels, and enzymes at 10 µM. SB-399885 inhibits 5-HT-induced cAMP accumulation in HeLa cells expressing recombinant human 5-HT6 receptors (pA2 = 7.85). In vivo, SB-399885 increases the seizure threshold in a rat model of seizures induced by maximal electroshock (MES). It reduces escape latency in the Morris water maze in aged rats and reverses scopolamine-induced impairments in the novel object recognition task in adult rats when administered at a dose of 10 mg/kg. SB-399885 (10 mg/kg) decreases immobility time in the forced swim and tail suspension tests in mice. It also increases drinking in the Vogel punished drinking task, indicating anxiolytic-like activity, in rats. SB-399885 hydrochloride is a 5-HT6 receptor antagonist. |
|---|---|
| CAS No. | 402713-81-9 |
| Molecular Formula | C18H22Cl3N3O4S |
| Molecular Weight | 482.8 g/mol |
| IUPAC Name | N-(3,5-dichloro-2-methoxyphenyl)-4-methoxy-3-piperazin-1-ylbenzenesulfonamide;hydrochloride |
| Standard InChI | InChI=1S/C18H21Cl2N3O4S.ClH/c1-26-17-4-3-13(11-16(17)23-7-5-21-6-8-23)28(24,25)22-15-10-12(19)9-14(20)18(15)27-2;/h3-4,9-11,21-22H,5-8H2,1-2H3;1H |
| Standard InChI Key | RNKCEBCFUSXSQE-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)S(=O)(=O)NC2=C(C(=CC(=C2)Cl)Cl)OC)N3CCNCC3.Cl |
| Canonical SMILES | COC1=C(C=C(C=C1)S(=O)(=O)NC2=C(C(=CC(=C2)Cl)Cl)OC)N3CCNCC3.Cl |
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